Cas no 62536-73-6 (2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-)

• Product Name: 2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-
• CAS No: 62536-73-6
• MF: C₁₈H₁₈O₅
• MW: 314.332525730133
• CID: 441291
• Update Time: 2024-01-29

2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-
• 2-Propen-1-one, 1-(2,4-dimethoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-

• Inchi： 1S/C18H18O5/c1-21-13-6-7-14(18(11-13)23-3)15(19)8-4-12-5-9-17(22-2)16(20)10-12/h4-11,20H,1-3H3
• InChI Key： HDZKWHZZUFMNNG-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C=C1OC)(=O)C=CC1=CC=C(OC)C(O)=C1

Computed Properties

• Exact Mass: 314.11544
• Monoisotopic Mass: 314.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 65A^2

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Melting Point: 115 °C(Solv: ethanol (64-17-5))
• Boiling Point: 529.9±50.0 °C(Predicted)
• PSA: 64.99
• pka: 9.47±0.10(Predicted)